Design and synthesis of simple, yet potent and selective non-ring-A pyripyropene A-based inhibitors of acyl-coenzyme A: cholesterol acyltransferase 2 (ACAT2)†
Organic & Biomolecular Chemistry Pub Date: 2015-11-09 DOI: 10.1039/C5OB02019K
Abstract
A series of pyripyropene A-based compounds were designed and synthesized by opening the upper section of the A-ring, which significantly simplifies the structure and synthesis from commercially available starting materials. Representative compound (−)-3 exhibited potent activity against ACAT2 and greater selectivity for ACAT2 than for ACAT1.
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